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Compound of Interest

Compound Name: KRAS inhibitor-18

Cat. No.: B12406322

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of
KRAS inhibitor-18, a potent compound utilized in cancer research. Due to the ambiguous
nomenclature in common laboratory use, this guide addresses two distinct compounds often
referred to as "KRAS inhibitor-18": KRAS G12C inhibitor 18 (CAS: 2649788-45-2) and KRAS
inhibitor-18 (compound 3-10) (CAS: 2230873-66-0). Adherence to these procedures is critical
to ensure personnel safety and environmental protection.

A Safety Data Sheet (SDS) for KRAS G12C inhibitor 18 indicates that the compound is harmful
if swallowed and very toxic to aquatic life with long-lasting effects.[1] The recommended
disposal method is to use an approved waste disposal plant.[1] While a detailed SDS for KRAS
inhibitor-18 (compound 3-10) is not as readily available, its nature as a potent biological
inhibitor necessitates that it be handled with similar precautions.

Key Safety and Handling Information

Prior to disposal, it is imperative to handle KRAS inhibitor-18 with appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. All handling of
the solid compound or its solutions should be performed in a certified chemical fume hood to
avoid inhalation of dust or aerosols.

Summary of Hazard Information
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L KRAS inhibitor-18
KRAS G12C inhibitor 18
Hazard Statement (compound 3-10) (CAS:
(CAS: 2649788-45-2)
2230873-66-0)

Assumed to be harmful if

Acute Oral Toxicity Harmful if swallowed[1]
swallowed
) o Very toxic to aquatic life with Assumed to be toxic to aquatic
Aquatic Toxicity ) )
long lasting effects[1] life
o Strong acids/alkalis, strong Not specified; assume similar
Incompatibilities o ] ) o
oxidizing/reducing agents incompatibilities

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of KRAS inhibitor-18
from a laboratory setting. This procedure is designed to comply with general laboratory
chemical waste guidelines.

Experimental Protocol: Disposal of KRAS Inhibitor-18
e Segregation of Waste:

o Do not mix KRAS inhibitor-18 waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Maintain separate, clearly labeled waste containers for solid waste (e.g., contaminated
gloves, weigh boats, pipette tips) and liquid waste (e.g., unused solutions, solvent rinses).

e Solid Waste Disposal:

o Collect all solid materials contaminated with KRAS inhibitor-18 in a designated, leak-
proof, and sealable container.

o Label the container clearly as "Hazardous Waste: KRAS inhibitor-18 (Solid)" and include
the specific CAS number if known.
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o Store the sealed container in a designated secondary containment area within the
laboratory, away from incompatible materials.

e Liquid Waste Disposal:

o Collect all liquid waste containing KRAS inhibitor-18 in a designated, leak-proof, and
chemically resistant container (e.g., glass or polyethylene).

o Do not fill the container to more than 90% capacity to allow for expansion and prevent
spills.

o Label the container clearly as "Hazardous Waste: KRAS inhibitor-18 (Liquid)" and include
the specific CAS number and solvent composition.

o Store the sealed container in a designated secondary containment area within the
laboratory.

e Decontamination of Glassware and Surfaces:

o Rinse contaminated glassware and surfaces with a suitable solvent (e.g., ethanol or
acetone) to remove residual inhibitor.

o Collect the solvent rinse as hazardous liquid waste.
o After the initial solvent rinse, wash glassware with soap and water.
e Arranging for Pickup and Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Provide the EHS office with accurate information about the waste, including the chemical
name, CAS number, and quantity.

o Follow all institutional procedures for waste manifest and handover.

Signaling Pathway and Disposal Workflow
Visualization
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To aid in understanding the context of KRAS inhibition and the logistical flow of disposal, the
following diagrams are provided.
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Click to download full resolution via product page

Caption: Simplified KRAS signaling pathway and the inhibitory action of KRAS Inhibitor-18.
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Caption: Step-by-step workflow for the safe disposal of KRAS Inhibitor-18 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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